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Compound of Interest

Compound Name: Aviglycine

Cat. No.: B1665843 Get Quote

Essential guidance for the safe and compliant disposal of Aviglycine, ensuring the protection

of personnel and the environment.

Aviglycine, an inhibitor of ethylene biosynthesis, requires careful handling and disposal due to

its potential hazards. This document provides detailed procedures for the proper disposal of

Aviglycine, in line with safety and regulatory standards, to support researchers, scientists, and

drug development professionals in maintaining a safe laboratory environment.

Immediate Safety and Handling Precautions
Aviglycine is considered a hazardous substance and is very toxic to aquatic organisms.[1] It is

crucial to avoid release into the environment.[1] Personal protective equipment, including

chemical goggles, gloves, and a particulate respirator, should be worn when handling this

compound.[1]

Step-by-Step Disposal Procedures
All waste containing Aviglycine must be handled in accordance with local, state, and federal

regulations.[1]

Waste Identification and Segregation:

Label all waste containers clearly as "Hazardous Waste: Aviglycine."
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Segregate Aviglycine waste from other chemical waste streams to prevent accidental

mixing with incompatible substances, such as oxidizing agents (e.g., nitrates, oxidizing

acids, chlorine bleaches).[1]

For Unused or Expired Aviglycine:

If recycling options are not available through the manufacturer, the chemical must be

disposed of as hazardous waste.[1]

Consult with your institution's Environmental Health and Safety (EHS) department or a

licensed waste management authority to identify a suitable treatment or disposal facility.[1]

For Contaminated Materials (e.g., personal protective equipment, labware):

Place all contaminated solid waste into a suitable, labeled container for hazardous waste

disposal.[1]

If dealing with solutions, collect all wash water for treatment before disposal.[1]

Container Disposal:

Once empty, containers that held Aviglycine should be punctured to prevent re-use.[1]

Dispose of the punctured containers at an authorized landfill, following all applicable

regulations.[1]

Spill Management
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Minor Spills:

Remove all sources of ignition.[1]

Clean up spills immediately.[1]

Avoid contact with skin and eyes by using appropriate personal protective equipment.[1]
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Use dry clean-up procedures and avoid generating dust.[1]

Place the spilled material in a suitable, labeled container for waste disposal.[1]

Contain the spillage to prevent environmental release.[1]

Major Spills:

Alert personnel in the area and contact emergency responders, providing them with the

location and nature of the hazard.[1]

Avoid all personal contact, including inhalation.[1]

Wear protective clothing if there is a risk of exposure.[1]

Contain the spillage to prevent environmental release.[1]

Quantitative Safety Data
The following table summarizes key toxicological data for Aviglycine.

Data Point Value Species

Oral LD50 500 mg/kg Mouse

Oral LD50 >5,000 mg/kg Rat

Inhalation LC50/4h >5 g/m³ Rat

Source: Cayman Chemical Safety Data Sheet[2]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

Aviglycine.
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Caption: Aviglycine Disposal Workflow Diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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